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Compound of Interest

Compound Name: CalFluor 555 Azide

Cat. No.: B12371884

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of CalFluor
555 Azide, a fluorogenic probe essential for sensitive biomolecule detection. The information is
compiled to assist researchers in optimizing their experimental workflows and ensuring the
integrity of their results.

Core Properties of CalFluor 555 Azide

CalFluor 555 Azide is a fluorogenic dye that remains non-fluorescent until it participates in a
copper-catalyzed or metal-free click reaction with an alkyne.[1][2][3][4] This property is highly
advantageous for imaging in environments where the removal of unreacted fluorescent probes
is challenging, as it significantly reduces background signal.[3] Upon reaction, the dye exhibits
strong fluorescence with excitation and emission maxima around 561 nm and 583 nm,
respectively.

Solubility Profile

The solubility of CalFluor 555 Azide is a critical factor for its effective use in various
experimental settings. The following table summarizes its solubility in common laboratory
solvents.
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Solvent Solubility Reference

Readily soluble. It is often the
Dimethyl Sulfoxide (DMSO) recommended solvent for

preparing stock solutions.

Soluble. Some suppliers note it

is water-soluble, which is
Water - _ _

beneficial for biological

applications.

) ) May be used as an alternative
Dimethylformamide (DMF)
solvent.

May be used as an alternative
Ethanol
solvent.

For in vivo studies where aqueous solubility may be limited, the following formulations can be
considered.

Formulation Components

] Suspension in 0.5% Carboxymethyl cellulose
Oral Formulation 1

(CMC) Na
Oral Formulation 2 Dissolved in PEG400
Oral Formulation 3 Suspension in 0.2% Carboxymethyl cellulose

) Dissolved in 0.25% Tween 80 and 0.5%
Oral Formulation 4
Carboxymethyl cellulose

Injection Formulation (DMSO/Corn ail) 10% DMSO and 90% Corn oil
Injection Formulation (DMSO/PEG300/Tween A mixture of DMSO, PEG300, Tween 80, and
80/H20) ddH20

Stability and Storage Recommendations
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Proper storage is crucial for maintaining the chemical integrity and performance of CalFluor

555 Azide.
Condition Recommendation Duration Reference
Powder Form
Long-term Storage Store at -20°C. Up to 3 years

Store in a dry, cool,
and well-ventilated

place.

Desiccate to protect

from moisture.

Avoid prolonged

exposure to light.

Short-term Storage

Can be stored at 4°C.

Up to 2 years

Shioi Shipped at ambient
ippin
PPing temperature.

In Solvent

Stock Solutions Store at -80°C.

Not specified

Experimental Protocols

Preparation of Stock Solutions

A general protocol for preparing a stock solution of CalFluor 555 Azide is as follows:

e Bring the vial of CalFluor 555 Azide powder to room temperature before opening.

» Add a sufficient volume of anhydrous DMSO to achieve the desired concentration (e.g., 10

mM).

o Vortex briefly to ensure the powder is fully dissolved.

o Store the stock solution at -80°C, protected from light and moisture.
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General Protocol for Copper-Catalyzed Click Chemistry
(CuAAC) Labeling in Fixed Cells

This protocol is adapted from a study utilizing CalFluor probes for visualizing alkyne-labeled
biomolecules.

e Cell Fixation and Permeabilization:

o Fix cells that have been metabolically labeled with an alkyne-containing substrate (e.g.,
EdU) with an appropriate fixative (e.g., 4% paraformaldehyde).

o Permeabilize the cells with a detergent-based buffer (e.g., 0.5% Triton™ X-100 in PBS).
o Wash the cells with PBS.
» Click Reaction Cocktail Preparation:

o Prepare the click reaction cocktail immediately before use. The final concentrations of the
components in the reaction volume are critical.

o CalFluor 555 Azide: 1-10 uM
o Copper(ll) Sulfate (CuSOa4): 1 mM
o Copper Ligand (e.g., TBTA): 100 uM
o Reducing Agent (e.g., Sodium Ascorbate): 2 mM (prepare fresh)
o Protein (e.g., BSA): 0.1 mg/mL (to reduce non-specific binding)
e Labeling Procedure:
o Add the click reaction cocktail to the fixed and permeabilized cells.
o Incubate for 30-60 minutes at room temperature, protected from light.

o At higher concentrations of the probe, a single wash step with PBS may be necessary to
reduce any background fluorescence.
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e Imaging:

o Mount the coverslips and image the cells using a fluorescence microscope with
appropriate filters for the Cy3/TRITC channel.

Visualizations
Logical Workflow for CalFluor 555 Azide Activation
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Caption: Workflow of CalFluor 555 Azide activation via Click Chemistry.

Experimental Workflow for Cellular Labeling
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Caption: Protocol for labeling cells with CalFluor 555 Azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [CalFluor 555 Azide: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371884#calfluor-555-azide-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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